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Compound of Interest

Compound Name:
N-Isopropylhydroxylamine

hydrochloride

Cat. No.: B1295778 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of N-
Isopropylhydroxylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for N-
Isopropylhydroxylamine hydrochloride, a crucial reagent in various research and

development applications. Adherence to these guidelines is essential to ensure a safe

laboratory environment and maintain the integrity of the compound.

Chemical and Physical Properties
N-Isopropylhydroxylamine hydrochloride is a solid compound with the following properties:
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Property Value Reference

CAS Number 50632-53-6 [1]

Molecular Formula C3H10ClNO [2][1][3]

Molecular Weight 111.57 g/mol [2][1]

Physical State
Solid, White to Almost white

powder/crystal
[4]

Melting Point 68.0 to 72.0 °C

Hazard Identification and Classification
N-Isopropylhydroxylamine hydrochloride is classified as a hazardous substance. It is crucial

to be aware of its potential health effects.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2][1][3]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[2][1][3]

H335: May cause respiratory irritation.[1]

Hazard and Precautionary Codes:
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Code Description Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[3]

P264
Wash skin thoroughly after

handling.
[3]

P270
Do not eat, drink or smoke

when using this product.
[3][5]

P271
Use only outdoors or in a well-

ventilated area.
[3][5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][3]

P301+P317
IF SWALLOWED: Get medical

help.
[3]

P302+P352
IF ON SKIN: Wash with plenty

of water.
[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[3]

P405 Store locked up. [3]

P501 Dispose of contents/container

to an approved waste disposal

[3][6]
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plant.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessments of N-
Isopropylhydroxylamine hydrochloride are not publicly available in the referenced safety

data sheets. These studies are typically conducted by manufacturers and regulatory agencies

and are often proprietary. For specific experimental details, it is recommended to contact the

supplier directly.

Safe Handling Workflow
Proper handling of N-Isopropylhydroxylamine hydrochloride is paramount to minimize

exposure and prevent accidents. The following workflow outlines the key steps for safe

handling from receipt to disposal.
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Receipt & Storage Handling & Use Post-Handling & Disposal

Receive Shipment Inspect Container for Damage Store in a Cool, Dry, Well-Ventilated Area Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood) Weigh and Handle Solid Use in Experiment Decontaminate Work Area Doff PPE Correctly Dispose of Waste in

Designated Hazardous Waste Container

Accidental Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Respirator, Gloves, Goggles, etc.)

Contain the Spill with
Inert Absorbent Material

Carefully Collect Spilled Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional and Local Regulations
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1295778?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295778?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/170873
https://pubchem.ncbi.nlm.nih.gov/compound/170873
https://www.hpc-standards.com/shop/ReferenceMaterials/PolymerAdditives/NIsopropylhydroxylaminehydrochloride.htm
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine-hydrochloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC276260050&productDescription=N-ISOPROPYLHYDROXYLAMINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.riccachemical.com/WebsiteDocuments/SDS/R3912000.pdf
https://www.chemicalbook.com/msds/n-isopropylhydroxylamine.pdf
https://www.benchchem.com/product/b1295778#n-isopropylhydroxylamine-hydrochloride-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1295778#n-isopropylhydroxylamine-hydrochloride-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1295778#n-isopropylhydroxylamine-hydrochloride-safety-handling-and-storage-guidelines
https://www.benchchem.com/product/b1295778#n-isopropylhydroxylamine-hydrochloride-safety-handling-and-storage-guidelines
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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